Cas no 61500-97-8 (5-(Hydroxymethyl)proline)

5-(Hydroxymethyl)proline is a hydroxylated proline derivative characterized by the presence of a hydroxymethyl group at the 5-position of the pyrrolidine ring. This modification enhances its utility in peptide synthesis and glycoconjugate chemistry, offering improved solubility and reactivity compared to standard proline derivatives. The hydroxymethyl group provides a versatile handle for further functionalization, making it valuable in the design of bioactive peptides, glycopeptides, and pharmaceutical intermediates. Its structural features also contribute to conformational flexibility, which can influence peptide secondary structure and stability. The compound is commonly employed in research applications requiring tailored proline-based building blocks for advanced synthetic and medicinal chemistry projects.

5-(Hydroxymethyl)proline structure

Product Name:5-(Hydroxymethyl)proline

CAS No:61500-97-8

MF:C₆H₁₁NO₃

MW:145.156441926956

CID:477011

PubChem ID:71395202

Update Time:2025-05-21

5-(Hydroxymethyl)proline Chemical and Physical Properties

Names and Identifiers

- Proline, 5-(hydroxymethyl)-
- (2S)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid
- 5-(Hydroxymethyl)-L-proline
- DTXSID50816835
- 61500-97-8
- SCHEMBL13430449
- 5-(Hydroxymethyl)proline
- MDL： MFCD19226273
- Inchi： 1S/C6H11NO3/c8-3-4-1-2-5(7-4)6(9)10/h4-5,7-8H,1-3H2,(H,9,10)/t4?,5-/m0/s1
- InChI Key： DVMUWLPFHMMTAX-AKGZTFGVSA-N
- SMILES： OCC1CC[C@@H](C(=O)O)N1

Computed Properties

Exact Mass: 145.07393
Monoisotopic Mass: 145.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 69.6Å²

Experimental Properties

PSA: 69.56

5-(Hydroxymethyl)proline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H859705-1mg	5-(Hydroxymethyl)proline	61500-97-8	1mg	$155.00	2023-05-18
TRC	H859705-5mg	5-(Hydroxymethyl)proline	61500-97-8	5mg	$620.00	2023-05-18
TRC	H859705-10mg	5-(Hydroxymethyl)proline	61500-97-8	10mg	$1194.00	2023-05-18
TRC	H859705-25mg	5-(Hydroxymethyl)proline	61500-97-8	25mg	$ 4500.00	2023-09-07